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GSK4027 is a recognized chemical probe for the PCAF/GCN5 bromodomain, optimized for high potency

and selectivity [1] [2]. The following data and protocols are curated from available scientific resources to

guide its application in research settings.

Key Physicochemical and Biochemical Data

The table below summarizes the fundamental data required for reconstituting GSK4027 and planning

experiments.

Parameter Value Details / Assay

Molecular Weight 377.28 g/mol Formula: C₁₇H₂₁BrN₄O [3] [4]

CAS Number 2079896-25-4 [3]

DMSO Solubility 50 mg/mL (132.53
mM)

Stock solution concentration; sonication is
recommended [3] [4].

Biochemical Potency
(PCAF/GCN5)

Ki = 1.4 nM for
both

BROMOscan assay [3] [2] [4].

Cellular Target Engagement IC₅₀ = 60 nM NanoBRET assay in HEK293 cells [3] [2].
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Experimental Protocols

2.1. Preparation of Stock Solutions

Recommended Solvent: Anhydrous DMSO.

Standard Stock Concentration: 10 mM to 50 mM. A 50 mg/mL solution is equivalent to 132.53 mM
[3] [4].

Protocol:
Allow the compound and DMSO to reach room temperature before opening.

Gently tap the vial to ensure the powder is at the bottom.
Add the required volume of DMSO to the vial to achieve the desired concentration (e.g., for a

10 mM solution, add 1.32 mL of DMSO to a 5 mg vial).
Cap the vial tightly and mix by inversion or vortexing at low speed. Sonication is
recommended to ensure complete dissolution [4].
Once dissolved, briefly centrifuge the vial to collect the liquid at the bottom.

Storage: Aliquot the stock solution to avoid repeated freeze-thaw cycles. Store at -20°C for short-
term use (up to 1 year) or -80°C for long-term storage (up to 2 years) [3].

2.2. Cellular NanoBRET Target Engagement Assay

This protocol measures the displacement of full-length PCAF from histone H3.3 in cells, confirming cellular

activity [3] [2].

Cell Line: HEK293 cells.
Key Reagents:

Cells expressing NanoLuc-tagged full-length human PCAF and Halo-tagged histone H3.3.
NanoBRET assay tracer and substrate.

GSK4027 serial dilutions in culture-compatible buffer (final DMSO concentration typically
≤0.5%).

Negative Control: The enantiomer GSK4028 should be used to confirm on-target effects [2].
Workflow:

Seed cells in an appropriate multi-well plate and culture until they reach the desired confluence.
Treat cells with serial dilutions of GSK4027, the negative control (GSK4028), and a vehicle

control (DMSO).
Incubate for 18 hours to allow for equilibrium.

Add the NanoBRET tracer and substrate according to the manufacturer's instructions.
Measure the BRET signal using a compatible plate reader.

Calculate the percentage of displacement and fit the dose-response data to determine the IC₅₀

value.
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The following diagram illustrates the logical workflow and key components of this assay:

Start NanoBRET Assay

Seed HEK293 Cells
Expressing Tagged PCAF & H3.3

Treat Cells with:
- GSK4027 (Test)

- GSK4028 (Negative Control)
- DMSO (Vehicle)

Incubate for 18h

Add NanoBRET
Tracer & Substrate

Measure BRET Ratio

Analyze Data
Calculate IC₅₀

Click to download full resolution via product page

Critical Considerations for Experimental Design
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Selectivity: While GSK4027 shows excellent selectivity (>70-fold over many bromodomains), it also

demonstrates potency toward BRD9 in biochemical assays. This should be considered when
interpreting phenotypic results [3] [2].

Cytotoxicity: Cellular health assays have shown no adverse effects on mitochondrial integrity,
nuclear size, or membrane permeability at concentrations up to 200 µM, indicating a wide therapeutic

window for cellular studies [2].
Ligand Observed NMR: For initial binding studies, a combined protein- and ligand-observed NMR

workflow using 1H CPMG NMR can be an effective and resource-efficient method to screen and
validate interactions, as demonstrated for related bromodomains [5].

Role of PCAF/GCN5 and Broader Context

The PCAF and GCN5 bromodomains are part of larger multidomain proteins implicated in vital cellular

processes. Functional studies using tools like GSK4027 have revealed that the PCAF bromodomain plays a

critical role in DNA damage repair, specifically in the Homologous Recombination (HR) pathway [6]. It

facilitates a ubiquitin-acetylation switch on histone H2B at damage sites, which is essential for efficient HR

repair [6]. Beyond DNA repair, this bromodomain family is also involved in fundamental processes like cell

fate decisions during tissue specification [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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